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Compound of Interest

Compound Name: 2-Indanol

Cat. No.: B118314

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 2-Indanol
(CAS No: 4254-29-9), a compound utilized in various organic synthesis applications, including
the development of pharmaceuticals and fragrances.[1] Adherence to the protocols outlined in
this document is essential to ensure a safe laboratory environment and minimize the risk of

exposure-related incidents.

Physicochemical and Toxicological Data

A thorough understanding of the physical, chemical, and toxicological properties of 2-Indanol is
the foundation of a robust safety protocol. The following tables summarize key quantitative data
for easy reference and comparison.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CoH100 [2]
Molecular Weight 134.18 g/mol [2][3]
Appearance Beige, powder solid [2]
Melting Point 65 - 71 °C (149 - 160 °F) [2]
Boiling Point 120- 123 °C @ 16 hPa [2]
Flash Point 109 °C (228.2 °F) [1112]
Autoignition Temperature 485 °C (905 °F) [2]
Solubility No information available [2]
Vapor Pressure No information available [2]
Vapor Density Not applicable [2]
Specific Gravity No information available [2]

Table 2: Hazard Identification and Toxicity
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Hazard Classification

Description

Source

Acute Oral Toxicity

Category 4 (Harmful if

swallowed)

[4]

Skin Corrosion/Irritation

Category 2 (Causes skin

irritation)

[4]115]

Serious Eye Damage/Irritation

Category 2 (Causes serious

eye irritation)

[4]115]

Specific target organ toxicity

(single exposure)

Category 3 (May cause

respiratory irritation)

[2](5]

Carcinogenicity

Not classified as a carcinogen
by IARC, ACGIH, NTP, or
OSHA.[3]

[3]

Germ Cell Mutagenicity

No data available

[3]

Reproductive Toxicity

No data available

[3]

Experimental Protocols: Safety and Handling
Procedures

The following protocols provide detailed methodologies for the safe handling, storage, and
disposal of 2-Indanol, as well as emergency procedures.

Personal Protective Equipment (PPE)

Proper selection and use of PPE is the first line of defense against exposure.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2][6]

e Skin Protection:

o Gloves: Handle with chemically resistant gloves (e.g., nitrile). Gloves must be inspected
prior to use. Use proper glove removal technique (without touching the glove's outer
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surface) to avoid skin contact. Dispose of contaminated gloves after use in accordance
with applicable laws and good laboratory practices.[3][6]

o Body Protection: Wear a lab coat or other suitable protective clothing to prevent skin
exposure. The type of protective equipment must be selected according to the
concentration and amount of the dangerous substance at the specific workplace.[3][6]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not required. If dust is generated, use a NIOSH-approved N95 (US) or type P1
(EN 143) dust mask.[2][3] All handling should ideally be conducted in a certified chemical
fume hood.[6]

Handling and Storage

e Handling:
o Avoid contact with skin and eyes.[2]
o Do not breathe dust.[2]
o Wash hands and any exposed skin thoroughly after handling.[2][5]
o Use only in a well-ventilated area.[5]

o Further processing of solid materials may result in the formation of combustible dusts; this
potential should be considered.[3]

e Storage:
o Keep container tightly closed in a dry, cool, and well-ventilated place.[2][3][5]

o Store away from incompatible materials such as strong oxidizing agents.[2]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[2][3]
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e Environmental Precautions: No special environmental precautions are required under normal
conditions.[3]

e Methods for Containment and Cleaning Up: Sweep up and shovel the material. Keep in
suitable, closed containers for disposal.[3]

First-Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[3]

 In Case of Skin Contact: Wash off with soap and plenty of water.[3] If skin irritation occurs,
get medical advice/attention.[5]

e In Case of Eye Contact: Flush eyes with water as a precaution.[3] If eye irritation persists,
get medical advice/attention.[5]

« If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Call a poison center or doctor/physician if you feel unwell.[2][3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][3]

» Special Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide and carbon dioxide.[2][4]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Disposal Considerations

» Dispose of surplus and non-recyclable solutions to a licensed disposal company.[3] Dispose
of contents/container to an approved waste disposal plant.[2]

Visualized Workflows and Logical Relationships
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To further clarify safety protocols, the following diagrams illustrate key experimental workflows
and logical relationships in the handling of 2-Indanol.

Handling Protocol Post-Handling

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Indanol.
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Apparatus Setup

Place 2-Indanol
in test cup

Set up Pensky-Martens
closed-cup tester

Experimental Procedure

Heat sample at a
slow, constant rate

Stir sample continuously

Apply ignition source
at specified intervals

Observe for a flash
inside the cup

Record temperature at
which flash occurs

Result

Correct flash point to
standard atmospheric pressure
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Caption: Experimental workflow for flash point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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indanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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